Cas no 66621-86-1 (2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI))
66621-86-1 structure
Product Name:2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)
CAS No:66621-86-1
MF:C8H10N2O4
MW:198.176002025604
CID:964292
PubChem ID:12420755
Update Time:2025-04-19
2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)
- 2-Pyrimidineacetic acid,4,6-dimethoxy-(9ci)
- 2-(4,6-dimethoxypyrimidin-2-yl)acetic acid
- (4,6-dimethoxypyrimidin-2-yl)acetic acid
- VSESBYPJTBMGJK-UHFFFAOYSA-N
- 2-(4,6-dimethoxypyrimidin-2-yl)aceticacid
- 66621-86-1
- SCHEMBL7013448
- DB-346111
-
- Inchi: 1S/C8H10N2O4/c1-13-6-4-7(14-2)10-5(9-6)3-8(11)12/h4H,3H2,1-2H3,(H,11,12)
- InChI Key: VSESBYPJTBMGJK-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=NC(CC(=O)O)=N1)OC
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.5Ų
2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
66621-86-1 (2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)) Related Products
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